Cas no 58777-17-6 ((S)-Isochamanetin)

• Product Name: (S)-Isochamanetin
• CAS No: 58777-17-6
• MF: C₂₂H₁₈O₅
• MW: 362.375326633453
• CID: 2064106
• PubChem ID: 5318528
• Update Time: 2025-04-21

(S)-Isochamanetin Chemical and Physical Properties

Names and Identifiers

• (S)-Isochamanetin
• isochamanetin
• Isouvaretin
• (S)-2,3-Dihydro-5,7-dihydroxy-6-[(2-hydroxyphenyl)methyl]-2-phenyl-4H-1-benzopyran-4-one
• TZN3_27.1
• (2S)-5,7-Dihydroxy-6-(2-hydroxybenzyl)-2-phenyl-2,3-dihydro-4H-chromen-4-one
• CHEMBL1835966
• Compound NP-021302
• Q27138020
• 58777-17-6
• (2S)-5,7-dihydroxy-6-[(2-hydroxyphenyl)methyl]-2-phenyl-2,3-dihydrochromen-4-one
• NSC787052
• NSC-787052
• DB-290245
• (2S)-5,7-dihydroxy-6-((2-hydroxyphenyl)methyl)-2-phenyl-2,3-dihydrochromen-4-one
• AKOS040737838
• (S)-2,3-dihydro-5,7-dihydroxy-6-[(2-hydroxyphenyl)methyl ]-2-phenyl-4h-1-benzopyran-4-one
• CHEBI:69679

• Inchi： 1S/C22H18O5/c23-16-9-5-4-8-14(16)10-15-17(24)11-20-21(22(15)26)18(25)12-19(27-20)13-6-2-1-3-7-13/h1-9,11,19,23-24,26H,10,12H2
• InChI Key： KSBALECVCJXYHU-UHFFFAOYSA-N
• SMILES： OC1C(CC2C(O)=C3C(OC(C4C=CC=CC=4)CC3=O)=CC=2O)=CC=CC=1

Computed Properties

• Exact Mass: 362.11542367Da
• Monoisotopic Mass: 362.11542367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.093
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids